Cas no 885618-31-5 (2-chloro-4-(morpholin-4-yl)thieno[3,2-d]pyrimidine-6-carbaldehyde)

• Product Name: 2-chloro-4-(morpholin-4-yl)thieno[3,2-d]pyrimidine-6-carbaldehyde
• CAS No: 885618-31-5
• MF: C₁₁H₁₀ClN₃O₂S
• MW: 283.733999729156
• MDL: MFCD11520864
• CID: 706525
• PubChem ID: 45789985
• Update Time: 2025-06-13

2-chloro-4-(morpholin-4-yl)thieno[3,2-d]pyrimidine-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-morpholinothieno[3,2-d]pyrimidine-6-carbaldehyde
• 2-chloro-4-(4-morpholinyl)-Thieno[3,2-d]pyrimidine-6-carboxaldehyde
• 2-Chloro-4-(morpholin-4-yl)thieno[3,2-d]pyrimidine-6-carboxaldehyde
• 2-chloro-4-morpholin-4-ylthieno[3,2-d]pyrimidine-6-carbaldehyde
• 2-Chloro-4-morpholinothieno-[3,2-d]pyrimidine-6-carbaldehyde
• Thieno[3,2-d]pyrimidine-6-carboxaldehyde, 2-chloro-4-(4-morpholinyl)-
• 2-chloro-4-(morpholin-4-yl)thieno[3,2-d]pyrimidine-6-carbaldehyde
• 2-Chloro-4-(4-morpholinyl)thieno[3,2-d]pyrimidine-6-carboxaldehyde (ACI)
• 2-Chloro-4-morpholino-thieno[3,2-d]pyrimidine-6-carbaldehyde
• 2-Chloro-4-morpholin-4-yl-thieno[3,2-d]pyrimidine-6-carb aldehyde
• SCHEMBL189813
• BCP34669
• 2-Chloro-4-morpholin-4-yl-thieno[3,2-d]pyrimidine-6-carbaldehyde
• MFCD11520864
• 885618-31-5
• DB-078000
• 2-Chloro4morpholin-4-yl-thieno[3,2-d]pyrimidine-6carbaldehyde
• J-508774
• CS-B0060
• DTXSID80672148
• SB12903
• AKOS015850415
• DS-0512
• PFAKZIZFIXKDFP-UHFFFAOYSA-N

• MDL： MFCD11520864
• Inchi： 1S/C11H10ClN3O2S/c12-11-13-8-5-7(6-16)18-9(8)10(14-11)15-1-3-17-4-2-15/h5-6H,1-4H2
• InChI Key： PFAKZIZFIXKDFP-UHFFFAOYSA-N
• SMILES： O=CC1=CC2N=C(N=C(C=2S1)N1CCOCC1)Cl

Computed Properties

• Exact Mass: 283.01800
• Monoisotopic Mass: 283.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6A^2
• XLogP3: 2.1

Experimental Properties

• Density: 1.522
• Refractive Index: 1.7
• PSA: 83.56000
• LogP: 2.05880

2-chloro-4-(morpholin-4-yl)thieno[3,2-d]pyrimidine-6-carbaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 2-chloro-4-(morpholin-4-yl)thieno[3,2-d]pyrimidine-6-carbaldehyde

Research Briefing on 2-chloro-4-(morpholin-4-yl)thieno[3,2-d]pyrimidine-6-carbaldehyde (CAS: 885618-31-5)

Recent advances in the field of chemical biology and medicinal chemistry have highlighted the significance of thieno[3,2-d]pyrimidine derivatives as versatile scaffolds for drug discovery. Among these, 2-chloro-4-(morpholin-4-yl)thieno[3,2-d]pyrimidine-6-carbaldehyde (CAS: 885618-31-5) has emerged as a promising compound due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activities, and mechanistic insights.

The compound 2-chloro-4-(morpholin-4-yl)thieno[3,2-d]pyrimidine-6-carbaldehyde is a key intermediate in the synthesis of various biologically active molecules. Recent studies have demonstrated its utility in the development of kinase inhibitors, particularly targeting PI3K/AKT/mTOR and other signaling pathways implicated in cancer and inflammatory diseases. The morpholine moiety in the structure enhances solubility and bioavailability, while the chloro and aldehyde groups provide reactive sites for further chemical modifications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers employed a multi-step synthetic route to obtain 2-chloro-4-(morpholin-4-yl)thieno[3,2-d]pyrimidine-6-carbaldehyde with high purity and yield. The compound was subsequently used to generate a library of derivatives, which were screened for anticancer activity. Preliminary results indicated potent inhibition of cancer cell proliferation, with IC50 values in the low micromolar range for certain derivatives. Mechanistic studies suggested that these compounds induce apoptosis via mitochondrial dysfunction and ROS generation.

Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters, explored the compound's potential as a building block for PROTACs (Proteolysis Targeting Chimeras). The aldehyde functionality was utilized to conjugate the thienopyrimidine core with E3 ligase ligands, resulting in novel bifunctional molecules capable of degrading target proteins. This approach holds promise for addressing drug resistance in oncology and other therapeutic areas.

Pharmacokinetic studies of 2-chloro-4-(morpholin-4-yl)thieno[3,2-d]pyrimidine-6-carbaldehyde derivatives have shown favorable drug-like properties, including moderate plasma stability and acceptable metabolic clearance. Molecular docking simulations have provided insights into the binding modes of these compounds with their target proteins, facilitating structure-activity relationship (SAR) optimization efforts.

In conclusion, 2-chloro-4-(morpholin-4-yl)thieno[3,2-d]pyrimidine-6-carbaldehyde represents a valuable chemical tool for medicinal chemistry research. Its versatility as a synthetic intermediate and its demonstrated biological activities make it a compelling subject for further investigation. Future research directions may include expanding its applications in targeted protein degradation, exploring its potential in combination therapies, and optimizing its pharmacokinetic profile for clinical development.